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Compound of Interest

Compound Name: 1,3,5-Tribromoadamantane

CAS No.: 707-34-6

Cat. No.: B122686

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for 1,3,5-tribromoadamantane. The information is compiled from material

safety data sheets, chemical supplier information, and established principles of chemical

stability for halogenated organic compounds.

Overview and Physicochemical Properties
1,3,5-tribromoadamantane is a halogenated derivative of adamantane, a rigid tricyclic

hydrocarbon. Its unique structure imparts specific chemical and physical properties that are

crucial for its application in organic synthesis and materials science. A summary of its key

physicochemical properties is presented in Table 1.

Table 1: Physicochemical Properties of 1,3,5-Tribromoadamantane
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Property Value Reference(s)

Molecular Formula C₁₀H₁₃Br₃ [1][2][3]

Molecular Weight 372.92 g/mol [1][2]

CAS Number 707-34-6 [4][5][6]

Appearance White to off-white solid [5]

Melting Point
126-127 °C (recrystallized from

hexane)
[5]

Boiling Point 329.0 ± 22.0 °C (Predicted) [5]

Decomposition Temp. Not Available [4]

Solubility

Soluble in DMSO (slightly, with

sonication), Methanol. Slightly

soluble in water (with heating).

[7]

Stability Profile
1,3,5-tribromoadamantane is generally considered a stable compound under normal

laboratory and transport conditions. However, its stability can be influenced by several factors,

as outlined below.

General Stability: The product is stable and non-reactive under normal conditions of use,

storage, and transport.[4] No dangerous reactions are known under conditions of normal use.

[4]

Incompatible Materials:

Strong Oxidizing Agents: Contact with strong oxidizing agents should be avoided as it may

lead to vigorous reactions.[4]

Halogenated Hydrocarbons: General guidelines for storing chemicals recommend separating

halogenated hydrocarbons from other reactive classes of compounds.[8][9][10]
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Hazardous Decomposition Products: Under fire conditions, hazardous decomposition products

can be released, including carbon oxides, nitrogen oxides, and hydrogen fluoride/bromide.[4]

While specific studies on the photodegradation and hydrolytic stability of 1,3,5-
tribromoadamantane are not readily available in the public domain, the stability of similar

brominated organic compounds can be influenced by light and moisture. Therefore, it is

prudent to protect the compound from prolonged exposure to these elements.

Recommended Storage Conditions
Proper storage is critical to maintain the integrity and purity of 1,3,5-tribromoadamantane. The

recommended storage conditions are summarized in Table 2.

Table 2: Recommended Storage Conditions for 1,3,5-Tribromoadamantane
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Condition Recommendation Rationale Reference(s)

Temperature

Store in a cool

location. Options

include room

temperature or

refrigeration (2-8°C).

To minimize the

potential for thermal

degradation.

[4][5][6][8][11]

Atmosphere
Keep in a dry and

well-ventilated place.

To prevent hydrolysis

and reactions with

atmospheric moisture.

[4][5][8]

Container
Keep container tightly

closed and sealed.

To prevent

contamination and

exposure to air and

moisture.

[4][5][8]

Light Exposure
Store away from direct

sunlight.

To prevent potential

photodegradation.
[9]

Segregation

Store away from

incompatible

materials, especially

strong oxidizing

agents.

To prevent hazardous

chemical reactions.
[4][8][9]

Experimental Protocols for Stability Assessment
To comprehensively evaluate the stability of 1,3,5-tribromoadamantane, a series of forced

degradation studies can be performed. These studies are essential for identifying potential

degradation pathways and developing stability-indicating analytical methods. The following are

generalized protocols based on standard practices for pharmaceutical compounds.

Stability-Indicating Method Development
A stability-indicating analytical method is a validated quantitative procedure used to detect a

decrease in the amount of the active pharmaceutical ingredient (API) due to degradation. High-

Performance Liquid Chromatography (HPLC) is the most common technique for this purpose.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.researchgate.net/figure/Workflow-of-the-experimental-analysis-applied-to-the-field-of-thermal-stability_fig4_382485682
https://www.science.gov/topicpages/f/forced+degradation+products
https://galbraith.com/services/forced-degradation-testing/
https://pubmed.ncbi.nlm.nih.gov/1858668/
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Thermal_Stability_Analysis_of_Pharmaceutical_Compounds_A_Case_Study_Approach_for_CAS_73019_12_2.pdf
https://www.researchgate.net/figure/Workflow-of-the-experimental-analysis-applied-to-the-field-of-thermal-stability_fig4_382485682
https://www.science.gov/topicpages/f/forced+degradation+products
https://pubmed.ncbi.nlm.nih.gov/1858668/
https://www.researchgate.net/figure/Workflow-of-the-experimental-analysis-applied-to-the-field-of-thermal-stability_fig4_382485682
https://www.science.gov/topicpages/f/forced+degradation+products
https://pubmed.ncbi.nlm.nih.gov/1858668/
https://researchportal.murdoch.edu.au/esploro/outputs/journalArticle/Thermal-decomposition-of-brominated-flame-retardants/991005543894507891
https://www.researchgate.net/figure/Workflow-of-the-experimental-analysis-applied-to-the-field-of-thermal-stability_fig4_382485682
https://pubmed.ncbi.nlm.nih.gov/1858668/
https://researchportal.murdoch.edu.au/esploro/outputs/journalArticle/Thermal-decomposition-of-brominated-flame-retardants/991005543894507891
https://www.benchchem.com/product/b122686/docs?utm_src=pdf-body#technical-guide-stability-and-storage-of-1-3-5-tribromoadamantane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122686?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: To develop an HPLC method capable of separating 1,3,5-tribromoadamantane
from its potential degradation products.

Instrumentation:

HPLC system with a Diode-Array Detector (DAD) or UV detector.

A suitable reversed-phase column (e.g., C18, 250 mm x 4.6 mm, 5 µm).

Methodology:

Solvent Selection: Develop a mobile phase system (e.g., a gradient of acetonitrile and water)

that provides good resolution of the parent compound.

Wavelength Selection: Use the DAD to determine the optimal wavelength for detecting 1,3,5-
tribromoadamantane and its degradation products.

Forced Degradation Sample Analysis: Analyze samples from forced degradation studies (see

section 4.2) to ensure the method can separate the parent peak from all degradant peaks.

The method is considered stability-indicating if the peaks are well-resolved.

Forced Degradation Studies
Forced degradation studies expose the compound to stress conditions more severe than

accelerated stability testing to identify potential degradation products.[10]

General Procedure:

Prepare solutions of 1,3,5-tribromoadamantane in a suitable solvent.

Expose the solutions to the stress conditions outlined in Table 3.

At specified time points, withdraw samples, neutralize if necessary, and dilute to a suitable

concentration.

Analyze the samples using the developed stability-indicating HPLC method.

Table 3: Recommended Conditions for Forced Degradation Studies
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Stress Condition Reagent/Condition Typical Duration

Acid Hydrolysis 0.1 M - 1 M HCl

Up to 72 hours at room

temperature and/or elevated

temperature (e.g., 60°C)

Base Hydrolysis 0.1 M - 1 M NaOH

Up to 72 hours at room

temperature and/or elevated

temperature (e.g., 60°C)

Oxidative Degradation 3-30% H₂O₂
Up to 72 hours at room

temperature

Thermal Degradation

Dry heat (e.g., 80°C) and/or

humid heat (e.g., 80°C / 75%

RH)

Up to 7 days

Photodegradation

Exposure to light according to

ICH Q1B guidelines (overall

illumination of not less than 1.2

million lux hours and an

integrated near ultraviolet

energy of not less than 200

watt hours/square meter)

As per guidelines

Thermal Analysis
Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC) can provide

quantitative data on the thermal stability of 1,3,5-tribromoadamantane.

Thermogravimetric Analysis (TGA):

Objective: To determine the onset temperature of thermal decomposition.

Methodology:

Accurately weigh 5-10 mg of the sample into a TGA pan.
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Heat the sample under a controlled atmosphere (e.g., nitrogen) at a constant rate (e.g., 10

°C/min).

Record the mass loss as a function of temperature. The onset of significant mass loss

indicates the beginning of thermal decomposition.

Differential Scanning Calorimetry (DSC):

Objective: To determine the melting point and detect any thermally induced phase transitions

or decomposition events.

Methodology:

Accurately weigh 2-5 mg of the sample into a DSC pan and seal it.

Heat the sample at a constant rate (e.g., 10 °C/min) under a nitrogen purge.

Record the heat flow as a function of temperature. An endothermic peak will correspond to

the melting point, and exothermic events may indicate decomposition.

Visualizations
The following diagrams illustrate the key factors influencing the stability of a chemical

compound and a general workflow for assessing this stability.
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Factors Influencing the Stability of 1,3,5-Tribromoadamantane

Environmental Factors Chemical Factors

1,3,5-Tribromoadamantane
(Stable Solid)

Degradation Products

can lead to

Temperature
(Heat)

Light
(UV/Visible)

Moisture
(Humidity) Strong Oxidizing Agents

Click to download full resolution via product page

Caption: Factors that can potentially lead to the degradation of 1,3,5-tribromoadamantane.
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Experimental Workflow for Stability Assessment

Start: Pure Compound

Forced Degradation Studies
(Acid, Base, Oxidative, Thermal, Photolytic)

Thermal Analysis
(TGA, DSC)Analyze Stressed Samples

Develop Stability-Indicating
Analytical Method (e.g., HPLC)

Data Interpretation

End: Establish Stability Profile
& Storage Conditions

Click to download full resolution via product page

Caption: A generalized workflow for the experimental assessment of chemical stability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of
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and industry.

Contact
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